2-[3-(2-Hydroxyethyl)-2-oxo-2,3-dihydro-1H-benzimidazol-1-yl]acetic acid

• IUPAC Name: 2-[3-(2-hydroxyethyl)-2-oxobenzimidazol-1-yl]acetic acid
• InChI: InChI=1S/C11H12N2O4/c14-6-5-12-8-3-1-2-4-9(8)13(11(12)17)7-10(15)16/h1-4,14H,5-7H2,(H,15,16)
• InChI Key: MCPTZLHGHWVVSD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N(C(=O)N2CC(=O)O)CCO
• Molecular Formula: C11H12N2O4
• Molecular Weight: 236.22 g/mol

Description

2-[3-(2-Hydroxyethyl)-2-oxo-2,3-dihydro-1H-benzimidazol-1-yl]acetic acid (HBAA) is a novel synthetic compound with a wide range of applications in the scientific research field. It is a small molecule with a unique chemical structure, containing a benzimidazole ring connected to an acetic acid group. HBAA has a variety of biochemical and physiological effects, and its applications range from biochemistry and molecular biology to pharmacology and drug design.

Scientific Research Applications

2-[3-(2-Hydroxyethyl)-2-oxo-2,3-dihydro-1H-benzimidazol-1-yl]acetic acid has a wide range of applications in scientific research. It has been used in biochemistry and molecular biology to study protein-protein interactions, enzyme kinetics, and signal transduction pathways. In pharmacology and drug design, 2-[3-(2-Hydroxyethyl)-2-oxo-2,3-dihydro-1H-benzimidazol-1-yl]acetic acid has been used to study the effects of drugs on various physiological processes and to design new drugs. It has also been used in cell biology to study the effects of various biological compounds on cell viability and proliferation.

Mechanism of Action

The mechanism of action of 2-[3-(2-Hydroxyethyl)-2-oxo-2,3-dihydro-1H-benzimidazol-1-yl]acetic acid is not fully understood. However, it is believed that the benzimidazole ring of 2-[3-(2-Hydroxyethyl)-2-oxo-2,3-dihydro-1H-benzimidazol-1-yl]acetic acid binds to specific proteins and enzymes, thereby modulating their activity. The acetic acid group is thought to interact with other molecules, such as lipids and proteins, and may also modulate their activity.
Biochemical and Physiological Effects
2-[3-(2-Hydroxyethyl)-2-oxo-2,3-dihydro-1H-benzimidazol-1-yl]acetic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of various enzymes and proteins, including those involved in signal transduction pathways. It has also been shown to affect the viability and proliferation of cells, as well as the expression of various genes and proteins. Additionally, 2-[3-(2-Hydroxyethyl)-2-oxo-2,3-dihydro-1H-benzimidazol-1-yl]acetic acid has been shown to have anti-inflammatory, antioxidant, and anti-apoptotic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[3-(2-Hydroxyethyl)-2-oxo-2,3-dihydro-1H-benzimidazol-1-yl]acetic acid for lab experiments is its low cost and availability. Additionally, it is relatively easy to synthesize and can be used in a wide range of experiments. However, there are some limitations to using 2-[3-(2-Hydroxyethyl)-2-oxo-2,3-dihydro-1H-benzimidazol-1-yl]acetic acid. For example, it is not very stable and has a short shelf life. Furthermore, it can be toxic to cells at high concentrations.

Future Directions

There are a number of potential future directions for 2-[3-(2-Hydroxyethyl)-2-oxo-2,3-dihydro-1H-benzimidazol-1-yl]acetic acid. For example, it could be used to study the effects of drugs on various physiological processes, such as inflammation and cell proliferation. Additionally, it could be used to design new drugs or to modify existing drugs to make them more effective. Furthermore, it could be used to study the effects of various biological compounds on gene expression and protein activity. Finally, it could be used to develop new methods for drug delivery and to study the effects of various environmental compounds on cell viability.